Cas no 777-15-1 ((2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid)

• Product Name: (2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid
• CAS No: 777-15-1
• MF: C₁₀H₇FO₃
• MW: 194.159186601639
• MDL: MFCD01656421
• CID: 880973
• PubChem ID: 693311
• Update Time: 2025-06-07

(2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-4-(4-Fluorophenyl)-4-oxobut-2-enoic acid
• 4-(4-FLUORO-PHENYL)-4-OXO-BUT-2-ENOIC ACID
• SCHEMBL6942827
• 2-BUTENOIC ACID, 4-(4-FLUOROPHENYL)-4-OXO-, (E)-
• 35504-85-9
• (E)-4-(4-fluorophenyl)-4-oxobut-2-enoic acid
• JS-2982
• DTXSID301253946
• SCHEMBL6942832
• BB 0257011
• (2E)-4-(4-fluorophenyl)-4-oxobut-2-enoic acid
• CS-0157532
• MFCD01656421
• EN300-7355182
• CHEMBL1806612
• Z-4-(4-Fluoro-phenyl)-4-oxo-but-2-enoic acid
• 4-(4-fluorophenyl)-4-oxobut-2-enoic acid
• (2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid
• AB01330698-02
• Acide (E)4-(4-fluorophenyl)-4-oxo 2-butenique
• trans-4-(4-fluorophenyl)-4-oxo-2-butenoic acid
• E76973
• (E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid
• CMSWGWOQRTZZAS-AATRIKPKSA-N
• EN300-04649
• Acide (E)4-(4-fluorophenyl)-4-oxo 2-butenique [French]
• Z-4-(4-FLUORO-PHENYL)-4-OXO-BUT-2-ENOICACID
• 777-15-1
• Z3219847233
• IDI1_007532
• AKOS000116547
• HMS1408A17
• NCGC00336255-01

• MDL： MFCD01656421
• Inchi： 1S/C10H7FO3/c11-8-3-1-7(2-4-8)9(12)5-6-10(13)14/h1-6H,(H,13,14)/b6-5+
• InChI Key： CMSWGWOQRTZZAS-AATRIKPKSA-N
• SMILES： FC1C=CC(C(/C=C/C(=O)O)=O)=CC=1

Computed Properties

• Exact Mass: 194.03792224g/mol
• Monoisotopic Mass: 194.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid

(2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid (CAS No. 777-15-1): An Overview of a Promising Compound in Medicinal Chemistry

(2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid (CAS No. 777-15-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as 4-(4-fluorophenyl)-3-oxobut-2-enoic acid, belongs to the class of α,β-unsaturated carboxylic acids and has been the subject of numerous studies aimed at elucidating its properties and applications.

The molecular structure of (2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid is characterized by a conjugated double bond and a fluorinated phenyl group, which contribute to its reactivity and biological activity. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric effects, making this compound an attractive candidate for various medicinal applications.

Recent research has focused on the potential therapeutic uses of (2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that (2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, (2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic profile of (2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid has also been studied to assess its suitability for therapeutic use. Research indicates that this compound exhibits good oral bioavailability and favorable metabolic stability, making it a promising candidate for further drug development. However, more detailed studies are needed to fully understand its pharmacokinetic behavior in vivo.

Another area of interest is the potential use of (2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid as a synthetic intermediate in the preparation of more complex molecules. Its reactive functional groups provide multiple points for chemical modification, allowing for the synthesis of derivatives with enhanced biological activity or improved pharmacological properties. This versatility makes it an important building block in organic synthesis and drug discovery.

The safety profile of (2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety evaluations are necessary to ensure its safe use in humans.

In conclusion, (2E)-4-(4-Fluorophenyl)-4-oxo-2-butenoic acid (CAS No. 777-15-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its anti-inflammatory and anticancer properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.